The effectiveness of education with the STEM approach in the development of entrepreneurial thinking in chemistry students
Chemistry Education Research and Practice Pub Date: 2022-02-07 DOI: 10.1039/D2RP00011C
Abstract
Entrepreneurship is a teachable issue, and certain educational approaches can affect the entrepreneurial performance of learners. The purpose of this study was to investigate the effect of education with the science, technology, engineering, and mathematics (STEM) approach on the development of the entrepreneurial thinking skills of students who were studying at the Farhangian Teacher Education University. The method of the study is quasi-experimental. A total of 355 students were randomly selected as the statistical sample via multi-stage cluster sampling. The required data for the study were collected using a questionnaire, which was made by the researcher with a reliability of 0.78. Descriptive statistics and independent t-testing were used to obtain the results. The SPSS and LISREL software packages were used to analyze the data. The results showed that the STEM approach affects the general entrepreneurial characteristics, including self-confidence, thinking skills, risk-taking, leadership, creativity, and foresight. In addition, a significant relationship was observed between gender and the rate of entrepreneurial thinking development at the level of 99% confidence. There was a significant difference between male and female participants in all general characteristics of entrepreneurship, as well as in the overall entrepreneurship scale. According to the results of the study, educational institutions can provide a suitable field for developing talents and abilities of learners by choosing the most appropriate approach to teaching.
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Journal Name：Chemistry Education Research and Practice
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CAS no.: 10294-48-1
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